Cas no 71703-03-2 (4-amino-1H,2H,3H-imidazo4,5-cpyridin-2-one)

• Product Name: 4-amino-1H,2H,3H-imidazo4,5-cpyridin-2-one
• CAS No: 71703-03-2
• MF: C₆H₆N₄O
• MW: 150.138040065765
• MDL: MFCD03680520
• CID: 548406
• PubChem ID: 951477
• Update Time: 2025-04-19

4-amino-1H,2H,3H-imidazo4,5-cpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazo[4,5-c]pyridin-2-one,4-amino-1,3-dihydro-
• 2H-Imidazo[4,5-c]pyridin-2-one,4-amino-1,3-dihydro-(9CI)
• 4-Amino-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
• 1H-Inden-4-amine, 1,1,2,2,3,3-hexafluoro-2,3-dihydro-
• 4-amino-1,1,2,2,3,3-hexafluoroindane
• 4-amino-1,3-dihydro-2H-imidazo< 4,5-c> pyridin-2-one
• AGN-PC-00MFMF
• CTK1I8535
• 4-amino-1H,2H,3H-imidazo4,5-cpyridin-2-one
• CS-0244883
• Z1255361083
• 71703-03-2
• EN300-2961244
• SCHEMBL563860
• SCHEMBL9329656
• 4-amino-1H-imidazo[4,5-c]pyridin-2(3H)-one
• AKOS022135510
• 4-Amino-1h,2h,3h-imidazo[4,5-c]pyridin-2-one

• MDL： MFCD03680520
• Inchi： 1S/C6H6N4O/c7-5-4-3(1-2-8-5)9-6(11)10-4/h1-2H,(H2,7,8)(H2,9,10,11)
• InChI Key： SMGBKBHMERQCIC-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CN=C(C=2N1)N

Computed Properties

• Exact Mass: 150.05428
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones